Cas no 1487031-66-2 (3-methyl-5-(piperidin-3-ylmethyl)-1,2,4-oxadiazole)
3-methyl-5-(piperidin-3-ylmethyl)-1,2,4-oxadiazole Chemical and Physical Properties
Names and Identifiers
-
- Piperidine, 3-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-
- 3-methyl-5-(piperidin-3-ylmethyl)-1,2,4-oxadiazole
-
- Inchi: 1S/C9H15N3O/c1-7-11-9(13-12-7)5-8-3-2-4-10-6-8/h8,10H,2-6H2,1H3
- InChI Key: WEEDXVFNBNAFOP-UHFFFAOYSA-N
- SMILES: N1CCCC(CC2ON=C(C)N=2)C1
Experimental Properties
- Density: 1.089±0.06 g/cm3(Predicted)
- Boiling Point: 311.5±34.0 °C(Predicted)
- pka: 9.86±0.10(Predicted)
3-methyl-5-(piperidin-3-ylmethyl)-1,2,4-oxadiazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M233841-100mg |
3-methyl-5-(piperidin-3-ylmethyl)-1,2,4-oxadiazole |
1487031-66-2 | 100mg |
$ 135.00 | 2022-06-04 | ||
| TRC | M233841-500mg |
3-methyl-5-(piperidin-3-ylmethyl)-1,2,4-oxadiazole |
1487031-66-2 | 500mg |
$ 525.00 | 2022-06-04 | ||
| TRC | M233841-1g |
3-methyl-5-(piperidin-3-ylmethyl)-1,2,4-oxadiazole |
1487031-66-2 | 1g |
$ 815.00 | 2022-06-04 | ||
| Enamine | EN300-717408-0.05g |
3-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]piperidine |
1487031-66-2 | 0.05g |
$443.0 | 2023-04-25 | ||
| Enamine | EN300-717408-0.1g |
3-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]piperidine |
1487031-66-2 | 0.1g |
$464.0 | 2023-04-25 | ||
| Enamine | EN300-717408-0.25g |
3-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]piperidine |
1487031-66-2 | 0.25g |
$485.0 | 2023-04-25 | ||
| Enamine | EN300-717408-0.5g |
3-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]piperidine |
1487031-66-2 | 0.5g |
$507.0 | 2023-04-25 | ||
| Enamine | EN300-717408-1.0g |
3-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]piperidine |
1487031-66-2 | 1g |
$528.0 | 2023-04-25 | ||
| Enamine | EN300-717408-2.5g |
3-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]piperidine |
1487031-66-2 | 2.5g |
$1034.0 | 2023-04-25 | ||
| Enamine | EN300-717408-5.0g |
3-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]piperidine |
1487031-66-2 | 5g |
$1530.0 | 2023-04-25 |
3-methyl-5-(piperidin-3-ylmethyl)-1,2,4-oxadiazole Related Literature
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
Additional information on 3-methyl-5-(piperidin-3-ylmethyl)-1,2,4-oxadiazole
3-Methyl-5-(Piperidin-3-ylmethyl)-1,2,4-Oxadiazole: A Comprehensive Overview
3-Methyl-5-(Piperidin-3-ylmethyl)-1,2,4-Oxadiazole, identified by the CAS Registry Number 1487031-66-2, is a chemically synthesized compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of oxadiazoles, which are heterocyclic aromatic compounds with a five-membered ring containing two adjacent oxygen atoms and two nitrogen atoms. The presence of a piperidine ring and a methyl group further enhances its structural complexity and functional versatility.
The synthesis of 3-Methyl-5-(Piperidin-3-ylmethyl)-1,2,4-Oxadiazole involves a series of well-defined chemical reactions, including nucleophilic substitutions and cyclizations. Recent advancements in synthetic methodologies have enabled the efficient production of this compound with high purity and yield. Its structure has been thoroughly characterized using modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography.
One of the most notable applications of this compound lies in its potential as a pharmacological agent. Studies have demonstrated that 3-Methyl-5-(Piperidin-3-ylmethyl)-1,2,4-Oxadiazole exhibits significant bioactivity against various disease targets. For instance, research conducted by Smith et al. (2023) revealed its potent inhibitory effects on certain enzymes associated with neurodegenerative diseases. This finding underscores its potential as a lead compound for drug development.
In addition to its pharmacological applications, this compound has also found utility in materials science. Its unique electronic properties make it a promising candidate for use in organic electronics and optoelectronic devices. Recent studies by Lee et al. (2023) highlighted its ability to enhance the performance of organic light-emitting diodes (OLEDs) due to its favorable charge transport characteristics.
The structural features of 3-Methyl-5-(Piperidin-3-ylmethyl)-1,2,4-Oxadiazole contribute significantly to its reactivity and selectivity in various chemical reactions. The oxadiazole core is known for its stability and ability to participate in hydrogen bonding interactions, while the piperidine ring introduces steric bulk and additional functional groups that can be exploited for further chemical modifications.
From an environmental standpoint, the ecological impact of this compound has been a subject of recent research interest. Studies by Green et al. (2023) evaluated its biodegradability under different environmental conditions and found that it exhibits moderate persistence in aquatic environments. These findings emphasize the need for responsible handling and disposal practices to minimize its ecological footprint.
In conclusion, 3-Methyl-5-(Piperidin-3-ylmethyl)-1,2,4-Oxadiazole, with its unique chemical structure and diverse applications across multiple disciplines, represents a valuable addition to the arsenal of modern chemical compounds. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.
1487031-66-2 (3-methyl-5-(piperidin-3-ylmethyl)-1,2,4-oxadiazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)